Cas no 251461-91-3 (Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl-)

• Product Name: Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl-
• CAS No: 251461-91-3
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 246405
• PubChem ID: 10176542
• Update Time: 2025-04-19

Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[4.4]nonane-1-carboxylicacid, 4-amino-7-methyl-
• Spiro[4.4]nonane-1-carboxylic acid, 4-amino-7-methyl- (9CI)
• 4-amino-8-methylspiro[4.4]nonane-1-carboxylic acid
• 251461-91-3
• SCHEMBL6353789
• 4-Amino-7-methylspiro[4.4]nonane-1-carboxylic acid
• DTXSID00436441

• Inchi： 1S/C11H19NO2/c1-7-4-5-11(6-7)8(10(13)14)2-3-9(11)12/h7-9H,2-6,12H2,1H3,(H,13,14)
• InChI Key： MZCYOJRQQYERRW-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C21CCC(C)C2)N)=O

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32